3-Chloro-2-[(4-methylphenyl)thio]aniline

• IUPAC Name: 3-chloro-2-(4-methylphenyl)sulfanylaniline
• InChI: InChI=1S/C13H12ClNS/c1-9-5-7-10(8-6-9)16-13-11(14)3-2-4-12(13)15/h2-8H,15H2,1H3
• InChI Key: SNUKATAODXKQMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC2=C(C=CC=C2Cl)N
• Molecular Formula: C13H12ClNS
• DSSTOX Substance ID: DTXSID60381685
• Molecular Weight: 249.76 g/mol
• CAS RN: 199803-23-1

Description

“3-Chloro-2-[(4-methylphenyl)thio]aniline” is a chemical compound with the molecular formula C13H12ClNS. Its IUPAC name is 3-chloro-2-(4-methylphenyl)sulfanylaniline.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzene ring substituted with a chlorine atom and a sulfanyl group linked to a 4-methylphenyl group. An isotopic peak was also seen at m/z 321 (M + + 3) in a 3:1 ratio, which confirmed the presence of chlorine in the molecule.

Scientific Research Applications

Synthesis and Characterization of Chemical Compounds

• Synthesis and Characterization of Pyrazoline Compounds :
  • A study discussed the synthesis of new Pyrazoline compounds derived from azo-benzaldehyde, where 3-Chloro-4-methyl-aniline was utilized as a starting material. The chemical was diazotized and coupled with 2-hydroxybenzaldehyde, leading to the formation of various new compounds. These compounds were characterized using different spectral techniques such as FT-IR, 1H-NMR, and 13C-NMR, highlighting the chemical's utility in synthesizing and characterizing new chemical entities (Hussein, 2014).

Corrosion Inhibition

• Corrosion Inhibition of Mild Steel :
  • A compound was synthesized involving 3-chloro-4-methyl-aniline, which showed significant inhibitory action against corrosion of mild steel in acidic environments. The compound's efficiency increased with its concentration, and its adsorption on the mild steel surface adhered to Langmuir's isotherm. The study also correlated quantum chemical calculations with the inhibition efficiency, providing insights into its potential industrial applications (Daoud et al., 2014).

Antimicrobial Activity

• Synthesis of Schiff’s Bases as Antimicrobial Agents :
  • A research highlighted the synthesis of Schiff’s Bases from 4-Chloro-2-oxo-2H-chromene-3-carbaldehyde and different anilines, including 3-Chloro-4-methyl-aniline. These compounds were evaluated for their antimicrobial activity against various bacteria and fungi, showcasing their potential in medical and pharmaceutical fields (Bairagi et al., 2009).

Drug Synthesis and Evaluation

• Synthesis of Anilides and Evaluation of Biological Activity :
  • A study synthesized new substituted anilides of benzo[2,3-b]thiophene series, including compounds derived from 3-Chloro-4-methyl-aniline. The molecular structures of some compounds were determined, and the potential biological activity was discussed, indicating the chemical's role in developing biologically active substances (Jarak et al., 2007).

Organic Chemistry and Synthesis

• Ortho-Chlorination of Aryls :
  • Research explored the application of a chlorinating agent for aniline derivatives, including 3-Chloro-4-methyl-aniline. The study provided insights into the efficient ortho-chlorination of aryls under specific conditions, contributing to the field of organic synthesis and chemical reactions (Vinayak et al., 2018).